Cas no 6312-80-7 (N-(3-chloro-4-methylphenyl)formamide)

• Product Name: N-(3-chloro-4-methylphenyl)formamide
• CAS No: 6312-80-7
• MF: C₈H₈ClNO
• MW: 169.608221054077
• CID: 1644834
• PubChem ID: 237240
• Update Time: 2025-04-21

N-(3-chloro-4-methylphenyl)formamide Chemical and Physical Properties

Names and Identifiers

• N-(3-chloro-4-methylphenyl)formamide
• N-Formyl-3-chlor-p-toluidin
• AC1Q3MLD
• formic acid-(3-chloro-4-methyl-anilide)
• Ameisensaeure-(3-chlor-4-methyl-anilid)
• AC1Q2F6Q
• 3-Chlor-4-methyl-formanilid
• NSC40551
• AKOS014315708
• AC1L5YDE
• AR-1J8499
• N-Formyl-3-chlor-p-toluidin; AC1Q3MLD; formic acid-(3-chloro-4-methyl-anilide); Ameisensaeure-(3-chlor-4-methyl-anilid); AC1Q2F6Q; 3-Chlor-4-methyl-formanilid; NSC40551; AKOS014315708; AC1L5YDE; AR-1J8499;
• NSC-40551
• DTXSID80285116
• SCHEMBL5046512
• 3-chloro-4-methylphenylformamide
• 6312-80-7
• DB-158972

• Inchi： 1S/C8H8ClNO/c1-6-2-3-7(10-5-11)4-8(6)9/h2-5H,1H3,(H,10,11)
• InChI Key： GMEIVQQHNQKLDN-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C)NC=O

Computed Properties

• Exact Mass: 169.02954
• Monoisotopic Mass: 169.0294416g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• PSA: 29.1
• LogP: 2.92560